Cas no 1214375-02-6 (Methyl 3-chloro-2,4,5-trifluorobenzoate)

Methyl 3-chloro-2,4,5-trifluorobenzoate is a fluorinated benzoate ester with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it a versatile intermediate for constructing complex molecules. The compound exhibits excellent stability under standard conditions, ensuring reliable handling and storage. Its electron-withdrawing groups facilitate nucleophilic aromatic substitution reactions, enabling precise functionalization. The ester moiety further allows for downstream transformations, such as hydrolysis or transesterification. This compound is particularly valuable in the development of active ingredients requiring fluorinated aromatic scaffolds. High purity grades are available to meet stringent research and industrial requirements.

Methyl 3-chloro-2,4,5-trifluorobenzoate structure

1214375-02-6 structure

Product Name:Methyl 3-chloro-2,4,5-trifluorobenzoate

CAS No:1214375-02-6

MF:C₈H₄ClF₃O₂

MW:224.564372062683

MDL:MFCD12911498

CID:1101972

PubChem ID:46311104

Update Time:2025-10-24

Methyl 3-chloro-2,4,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2,4,5-trifluorobenzoate
- CS-0442538
- BS-20936
- AKOS024258323
- Benzoic acid, 3-chloro-2,4,5-trifluoro-, methyl ester
- methyl 3-chloro-2,4,5-trifluoro-benzoate
- MFCD12911498
- Methyl3-chloro-2,4,5-trifluorobenzoate
- DB-308279
- A856893
- 1214375-02-6
- MDL： MFCD12911498
- Inchi： 1S/C8H4ClF3O2/c1-14-8(13)3-2-4(10)7(12)5(9)6(3)11/h2H,1H3
- InChI Key： MKOVSUSDISTLPH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=CC(C(=O)OC)=C1F)F)F

Computed Properties

Exact Mass: 223.9851915g/mol
Monoisotopic Mass: 223.9851915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.478±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 255.0±40.0 ºC (760 Torr),
Flash Point: 110.9±16.5 ºC,
Solubility: Almost insoluble (0.022 g/l) (25 º C),

Methyl 3-chloro-2,4,5-trifluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008162-5g	Methyl 3-chloro-2,4,5-trifluorobenzoate	1214375-02-6	95%	5g	$917.80	2023-09-04
Apollo Scientific	PC53605-1g	Methyl 3-chloro-2,4,5-trifluorobenzoate	1214375-02-6	95%	1g	£150.00	2025-02-21
Apollo Scientific	PC53605-5g	Methyl 3-chloro-2,4,5-trifluorobenzoate	1214375-02-6	95%	5g	£580.00	2025-02-21
Chemenu	CM157411-5g	methyl 3-chloro-2,4,5-trifluorobenzoate	1214375-02-6	95%	5g	$660	2023-01-01
abcr	AB291423-1 g	Methyl 3-chloro-2,4,5-trifluorobenzoate; .	1214375-02-6		1g	€329.50	2023-04-26
abcr	AB291423-5 g	Methyl 3-chloro-2,4,5-trifluorobenzoate; .	1214375-02-6		5g	€1146.00	2023-04-26
Ambeed	A690561-1g	Methyl 3-chloro-2,4,5-trifluorobenzoate	1214375-02-6	98+%	1g	$101.0	2024-04-25
Ambeed	A690561-5g	Methyl 3-chloro-2,4,5-trifluorobenzoate	1214375-02-6	98+%	5g	$401.0	2024-04-25
abcr	AB291423-1g	Methyl 3-chloro-2,4,5-trifluorobenzoate; .	1214375-02-6		1g	€329.50	2025-04-22
abcr	AB291423-5g	Methyl 3-chloro-2,4,5-trifluorobenzoate; .	1214375-02-6		5g	€1146.00	2025-04-22